Cas no 67031-09-8 (Methyl 2-(4-chlorophenyl)pent-4-enoate)

Methyl 2-(4-chlorophenyl)pent-4-enoate structure
67031-09-8 structure
Product Name:Methyl 2-(4-chlorophenyl)pent-4-enoate
CAS No:67031-09-8
MF:C12H13ClO2
MW:224.683422803879
CID:965242
PubChem ID:321444
Update Time:2025-04-19

Methyl 2-(4-chlorophenyl)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-chlorophenyl)pent-4-enoate
    • 67031-09-8
    • NSC272327
    • NSC-272327
    • DTXSID90313555
    • Inchi: 1S/C12H13ClO2/c1-3-4-11(12(14)15-2)9-5-7-10(13)8-6-9/h3,5-8,11H,1,4H2,2H3
    • InChI Key: ZGKILKOCBCCCPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(=O)OC)CC=C

Computed Properties

  • Exact Mass: 224.06049
  • Monoisotopic Mass: 224.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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